Ethyl (4-hydrazinophenyl)acetate hydrochloride
Overview
Description
Scientific Research Applications
Chemical Synthesis and Process Intensification
Ethyl acetate is widely used as a solvent in paints, coatings, resins, and flavors. Techniques for its production, such as reactive distillation and microwave reactive distillation, are explored for process intensification, offering potential insights into the synthesis and applications of Ethyl (4-hydrazinophenyl)acetate hydrochloride in similar chemical processes (Patil & Gnanasundaram, 2020).
Toxicology and Environmental Impact
Studies on the environmental impact and toxicology of chemicals provide essential information on safety and handling requirements. For example, the toxicity and environmental fate of ionic liquids, including 1-ethyl-3-methylimidazolium acetate, are scrutinized to predict and control their environmental consequences, hinting at the significance of understanding similar aspects for this compound (Ostadjoo et al., 2018).
Antioxidant Properties
Research into the antioxidant capacity of various compounds, such as the ABTS/PP decolorization assay, helps in understanding the reaction pathways and antioxidant capacity of chemical compounds. This area might suggest potential antioxidant applications for this compound (Ilyasov et al., 2020).
Adhesive Techniques in Prosthodontics
The development of adhesive techniques for dental applications, including the use of ethyl acetate, could indicate potential applications of this compound in medical materials science (Shimizu & Takahashi, 2012).
Polymer Recycling
Research on the chemical recycling of polymers, such as poly(ethylene terephthalate), highlights the importance of chemical processes in sustainability efforts. This research area may suggest applications of this compound in facilitating or enhancing recycling processes (Karayannidis & Achilias, 2007).
Future Directions
Properties
IUPAC Name |
ethyl 2-(4-hydrazinylphenyl)acetate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2.ClH/c1-2-14-10(13)7-8-3-5-9(12-11)6-4-8;/h3-6,12H,2,7,11H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DENTXBGEUCFNQB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CC=C(C=C1)NN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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